Cas no 1849309-38-1 (2-Bromo-1-(oxolan-2-yl)ethan-1-ol)

• Product Name: 2-Bromo-1-(oxolan-2-yl)ethan-1-ol
• CAS No: 1849309-38-1
• MF: C₆H₁₁BrO₂
• MW: 195.054341554642
• CID: 5991181
• PubChem ID: 130577808
• Update Time: 2025-05-19

2-Bromo-1-(oxolan-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1849309-38-1
• EN300-1910957
• 2-bromo-1-(oxolan-2-yl)ethan-1-ol
• 2-Bromo-1-(oxolan-2-yl)ethan-1-ol

• Inchi： 1S/C6H11BrO2/c7-4-5(8)6-2-1-3-9-6/h5-6,8H,1-4H2
• InChI Key： OKCWZCJAGDKAIY-UHFFFAOYSA-N
• SMILES： BrCC(C1CCCO1)O

Computed Properties

• Exact Mass: 193.99424g/mol
• Monoisotopic Mass: 193.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-Bromo-1-(oxolan-2-yl)ethan-1-ol

Professional Introduction to 2-Bromo-1-(oxolan-2-yl)ethan-1-ol (CAS No. 1849309-38-1)

2-Bromo-1-(oxolan-2-yl)ethan-1-ol, identified by the chemical compound code CAS No. 1849309-38-1, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional properties. This compound, featuring a brominated ethanol moiety linked to an oxolane ring, presents a versatile scaffold for the development of novel bioactive molecules. The oxolane ring, a five-membered heterocyclic structure containing one oxygen atom, contributes to the compound's stability and reactivity, making it a valuable intermediate in organic synthesis.

The bromine substituent at the 2-position of the ethanol group enhances the electrophilicity of the molecule, facilitating its participation in various chemical transformations such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in drug discovery and material science applications. The hydroxyl group at the 1-position further extends the synthetic possibilities, allowing for further derivatization through esterification, etherification, or oxidation reactions.

Recent advancements in medicinal chemistry have highlighted the potential of oxolane derivatives as pharmacophores in drug design. The rigid cyclic structure of oxolane can mimic natural products and bioactive scaffolds, providing a stable platform for drug-like molecules. For instance, studies have demonstrated that oxolane-containing compounds exhibit promising activities against various biological targets, including enzymes and receptors involved in metabolic pathways and inflammatory responses. The incorporation of a bromine atom into such structures often enhances binding affinity and metabolic stability, which are critical factors in drug development.

In synthetic biology, 2-Bromo-1-(oxolan-2-yl)ethan-1-ol serves as a key building block for constructing enzyme inhibitors and modulators. The ability to selectively modify the bromine substituent allows researchers to fine-tune the electronic properties of the molecule, thereby influencing its interaction with biological targets. This flexibility is particularly valuable in developing targeted therapies where precise molecular interactions are essential for efficacy and safety.

The compound's utility extends beyond pharmaceutical applications. In materials science, its structural features make it suitable for designing polymers with tailored properties, such as enhanced thermal stability or biodegradability. The oxolane ring, known for its resistance to hydrolysis and oxidation, can be integrated into polymer backbones to improve material performance under harsh conditions. Additionally, the presence of both a hydroxyl group and a bromine atom provides multiple sites for functionalization, enabling the creation of complex macromolecular architectures with specific functionalities.

Recent research has also explored the role of 2-Bromo-1-(oxolan-2-yl)ethan-1-ol in catalytic processes. Its ability to participate in transition-metal-catalyzed reactions makes it a valuable reagent in asymmetric synthesis, where enantioselective transformations are crucial for producing chiral drugs with high enantiomeric purity. The combination of a bromine atom and an oxygen-containing heterocycle creates a unique environment that can influence reaction outcomes, making this compound an attractive candidate for developing novel catalytic systems.

The synthesis of 2-Bromo-1-(oxolan-2-yl)ethan-1-ol involves multi-step organic transformations that highlight its synthetic versatility. Starting from readily available precursors such as ethylene oxide or epichlorohydrin, the oxolane ring can be formed through cyclization reactions under controlled conditions. Subsequent functionalization steps introduce the bromine atom and the hydroxyl group, typically via halogenation and hydrolysis pathways. These synthetic routes underscore the compound's accessibility while maintaining high yields and purity standards essential for pharmaceutical applications.

In conclusion,2-Bromo-1-(oxolan-2-yl)ethan-1-ol (CAS No. 1849309-38-1) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and catalysis. Its unique structural features—comprising a brominated ethanol moiety linked to an oxolane ring—make it a valuable intermediate for constructing bioactive molecules with enhanced stability and reactivity. As research continues to uncover new synthetic strategies and applications,this compound is poised to play an increasingly significant role in advancing scientific innovation across multiple disciplines.